Cas no 2229662-74-0 (tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate
• CAS No: 2229662-74-0
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5899667
• PubChem ID: 165621271
• Update Time: 2025-05-26

tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate
• 2229662-74-0
• tert-butyl N-[3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenyl]carbamate
• EN300-1872550

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-11-6-7-12(17)10(9-11)5-4-8-15/h4-7,9,17H,8,15H2,1-3H3,(H,16,18)/b5-4+
• InChI Key： MQWCFWWSZJOVDG-SNAWJCMRSA-N
• SMILES： O(C(NC1C=CC(=C(/C=C/CN)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate (CAS No. 2229662-74-0)

The compound tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate, identified by its CAS No. 2229662-74-0, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including a tert-butyl carbamate moiety, an aminopropenyl side chain, and a hydroxyphenyl ring, making it a versatile intermediate for drug discovery and development. Its structural complexity and reactivity have garnered attention in the synthesis of novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for highly functionalized carbamate derivatives like tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate has surged due to their applications in small-molecule drug design and bioconjugation. Researchers are particularly interested in its role as a building block for proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in oncology and neurodegenerative disease research. The compound's aminopropenyl group also offers opportunities for click chemistry applications, aligning with the growing trend of bioorthogonal chemistry in live-cell imaging and targeted drug delivery.

The synthesis of tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate typically involves multi-step organic reactions, including Boc protection, Pd-catalyzed cross-coupling, and selective hydroxylation. Its CAS No. 2229662-74-0 is frequently searched in chemical databases by medicinal chemists exploring structure-activity relationships (SAR) or pharmacophore modeling. The compound's hydroxyphenyl group is particularly noteworthy for its potential to form hydrogen bonds, a critical feature in drug-target interactions and solubility enhancement strategies.

From an industrial perspective, tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate is gaining traction as a custom synthesis product for contract research organizations (CROs). Its scalability and purity (>95% by HPLC) make it suitable for preclinical studies, addressing the pharmaceutical industry's need for high-quality intermediates. Environmental and regulatory considerations are also driving innovation in its production, with greener synthetic routes using catalytic methods and flow chemistry being explored to reduce waste and energy consumption.

In the context of AI-driven drug discovery, this compound's molecular descriptors (e.g., LogP, polar surface area) are often analyzed by machine learning algorithms to predict ADMET properties. The integration of computational chemistry tools with experimental data has accelerated the identification of its potential applications, such as kinase inhibitor scaffolds or allosteric modulators. As the scientific community continues to investigate tert-butyl N-3-(3-aminoprop-1-en-1-yl)-4-hydroxyphenylcarbamate, its role in addressing undruggable targets and drug resistance challenges remains a key area of exploration.